Cas no 109299-78-7 (5-Pyrimidylboronic acid)

• Product Name: 5-Pyrimidylboronic acid
• CAS No: 109299-78-7
• MF: C₄H₅BN₂O₂
• MW: 123.905700445175
• MDL: MFCD03002366
• CID: 62769
• PubChem ID: 2795193
• Update Time: 2025-04-18

5-Pyrimidylboronic acid Chemical and Physical Properties

Names and Identifiers

• Pyrimidin-5-ylboronic acid
• 4-METHYL-1H-IMIDAZOLE-2-CARBALDEHYDE
• Boronic acid, 5-pyrimidinyl- (9CI)
• Pyrimidine-5-Boronic
• PYRIMIDINYL-5-BORONIC ACID
• 5-Pyrimidinylboronic acid
• 5-Pyrimidylboronic Acid (contains varying amounts of Anhydride)
• Pyrimidine-5-boronic acid
• 5-Fluoro-2-methoxypyridine-4-boronic acid
• 5-pyrimidine boronic acid
• 5-Pyrimidylboronic Acid
• Pyrimidine 5-boronic acid
• (Pyrimidin-5-yl)boronic acid
• Dihydroxy(5-pyrimidinyl)borane
• 5-Pyrimidinylboronic
• 5-PyriMinylbornic acid
• 12 Pyrimidine-5-Boronic Acid
• Boronicacid,B-5-pyriMidinyl-
• pyriMidin-5-yl-5-boronic acid
• Boronicacid, 5-pyrimidinyl- (9CI)
• 5-Pyrimidinylboronicacid
• Pyrimidine-5-boronic acid ,97%
• 5-Pyrimidylboronic acid

• MDL： MFCD03002366
• Inchi： 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H
• InChI Key： HZFPPBMKGYINDF-UHFFFAOYSA-N
• SMILES： OB(C1=CN=CN=C1)O

Computed Properties

• Exact Mass: 124.04400
• Monoisotopic Mass: 124.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3300
• Melting Point: 110-114 ºC
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 156.2℃
• Refractive Index: 1.534
• Solubility: Soluble in Ether, MeOH, DMSO, THF.
• PSA: 66.24000
• LogP: -1.84360
• Solubility: Not determined

5-Pyrimidylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P302+P352,P321,P405,P501
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives